Cas no 1782254-06-1 (tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate
• CAS No: 1782254-06-1
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 6156949
• PubChem ID: 84031629
• Update Time: 2025-05-20

tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate
• tert-butyl 4-(3-(methylamino)propyl)piperazine-1-carboxylate
• EN300-1878309
• SCHEMBL21997274
• 1782254-06-1
• tert-butyl 4-[3-(methylamino)propyl]piperazine-1-carboxylate

• Inchi： 1S/C13H27N3O2/c1-13(2,3)18-12(17)16-10-8-15(9-11-16)7-5-6-14-4/h14H,5-11H2,1-4H3
• InChI Key： TVKPKVDBBMSCEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCNC)CC1)=O

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate

Introduction to tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate (CAS No. 1782254-06-1)

tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate (CAS No. 1782254-06-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits potential therapeutic applications and is a subject of ongoing investigation for its biological activities and pharmacological properties.

The chemical structure of tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate is composed of a piperazine ring, a tert-butyl group, and a methylamino propyl chain. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its bioavailability and metabolic stability. The piperazine ring, a common moiety in many pharmaceuticals, contributes to the compound's ability to interact with various biological targets, such as receptors and enzymes.

Recent studies have explored the potential of tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of ion channels, which are implicated in conditions such as epilepsy and chronic pain. The ability to modulate these channels suggests that tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate could be a valuable lead compound for the development of novel therapeutic agents.

In addition to its potential neurological applications, tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity further support its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate in various therapeutic contexts. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising pharmacological effects. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In conclusion, tert-butyl 4-3-(methylamino)propylpiperazine-1-carboxylate (CAS No. 1782254-06-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.